Cas no 1427460-94-3 (Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate)

Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate structure
1427460-94-3 structure
Product Name:Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate
CAS No:1427460-94-3
MF:C12H13NO3
MW:219.236523389816
MDL:MFCD16619586
CID:4699785
Update Time:2023-08-14

Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate
    • Methyl 2-(2-ethylbenzo[d]oxazol-5-yl)acetate
    • Methyl 2-ethylbenzo[d]oxazole-5-acetate
    • OR110356
    • methyl 2-(2-ethyl-1,3-benzoxazol-5-yl)acetate
    • Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate
    • MDL: MFCD16619586
    • Inchi: 1S/C12H13NO3/c1-3-11-13-9-6-8(7-12(14)15-2)4-5-10(9)16-11/h4-6H,3,7H2,1-2H3
    • InChI Key: HDLOLVTUOBBAFA-UHFFFAOYSA-N
    • SMILES: O1C(CC)=NC2C=C(C=CC1=2)CC(=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Topological Polar Surface Area: 52.3

Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081001351-1g
Methyl 2-ethylbenzo[d]oxazole-5-acetate
1427460-94-3 98%
1g
3,269.21 USD 2021-06-01
Chemenu
CM504048-1g
Methyl2-(2-ethylbenzo[d]oxazol-5-yl)acetate
1427460-94-3 97%
1g
$*** 2023-03-31
Chemenu
CM504048-5g
Methyl2-(2-ethylbenzo[d]oxazol-5-yl)acetate
1427460-94-3 97%
5g
$*** 2023-03-31
Ambeed
A849988-1g
Methyl 2-(2-ethylbenzo[d]oxazol-5-yl)acetate
1427460-94-3 97%
1g
$223.0 2024-04-23
Ambeed
A849988-5g
Methyl 2-(2-ethylbenzo[d]oxazol-5-yl)acetate
1427460-94-3 97%
5g
$669.0 2024-04-23
Apollo Scientific
OR110356-1g
Methyl (2-ethyl-1,3-benzoxazol-5-yl)acetate
1427460-94-3
1g
£170.00 2025-02-19
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.